Cas no 56617-70-0 (Pyrazine, 3,5-dimethyl-2-(2-methylbutyl)- (9CI))

• Product Name: Pyrazine, 3,5-dimethyl-2-(2-methylbutyl)- (9CI)
• CAS No: 56617-70-0
• MF: C₁₁H₁₈N₂
• MW: 178.274022579193
• CID: 945658
• PubChem ID: 578813
• Update Time: 2025-04-19

Pyrazine, 3,5-dimethyl-2-(2-methylbutyl)- (9CI) Chemical and Physical Properties

Names and Identifiers

• Pyrazine, 3,5-dimethyl-2-(2-methylbutyl)- (9CI)
• 2,6-Dimethyl-3-(2-methylbutyl)pyrazine
• 3,5-dimethyl-2-(2-methylbutyl)pyrazine
• NS00113906
• PYRAZINE, 3,5-DIMETHYL-2-(2-METHYLBUTYL)-
• SCHEMBL9205515
• DTXSID90342123
• 3,5-Dimethyl-2-(2-methylbutyl)pyrazine #
• 2,6-Dimethyl-3(2-methyl-1-butyl)pyrazine
• 2,6-dimethyl-3-(2-methylbutyl)-pyrazine
• QCYKDMGIICAOSJ-UHFFFAOYSA-N
• Pyrazine,3,5-dimethyl-2-(2-methylbutyl)-(9ci)
• DB-327314
• 56617-70-0

• Inchi： 1S/C11H18N2/c1-5-8(2)6-11-10(4)13-9(3)7-12-11/h7-8H,5-6H2,1-4H3
• InChI Key： QCYKDMGIICAOSJ-UHFFFAOYSA-N
• SMILES： N1C=C(C)N=C(C)C=1CC(C)CC

Computed Properties

• Exact Mass: 178.14714
• Monoisotopic Mass: 178.146998583g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 25.8Ų

Experimental Properties

• PSA: 25.78